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For Researchers, Scientists, and Drug Development Professionals

Introduction

A-922500 is a potent, selective, and orally bioavailable small molecule inhibitor of
Diacylglycerol Acyltransferase 1 (DGAT-1).[1][2][3][4] DGAT-1 is a key enzyme in the final step
of triglyceride synthesis, catalyzing the esterification of diacylglycerol with a fatty acyl-CoA. Due
to its critical role in lipid metabolism, DGAT-1 is a significant therapeutic target for metabolic
diseases such as obesity and type 2 diabetes. A-922500 exhibits high selectivity for DGAT-1
over other acyltransferases like DGAT-2 and acyl-coenzyme A:cholesterol acyltransferase
(ACAT). These application notes provide a comprehensive guide to utilizing A-922500 in in vitro
assays, including recommended working concentrations and detailed experimental protocols.

Quantitative Data Summary

The following table summarizes the reported potency of A-922500 against various targets in
different assay systems. This data is essential for determining the optimal concentration range
for your specific in vitro experiments.
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Target Species Assay System Potency (ICso) Reference
Recombinant
DGAT-1 Human 7 nM
Enzyme
Recombinant
Human 9 nM
Enzyme
HEK293 cells
Human expressing 17 nM
DGAT1
Recombinant
Mouse 22 nM
Enzyme
Recombinant
Mouse 24 nM
Enzyme
DGAT-2 Not Specified Not Specified 53 uM
ACAT-1 Not Specified Not Specified 296 uM
ACAT-2 Not Specified Not Specified 296 uM

Note: The ICso values can vary depending on the specific experimental conditions, such as

substrate concentrations and incubation times. It is recommended to perform a dose-response

curve to determine the optimal concentration for your particular assay.

Mechanism of Action and Signaling Pathway

A-922500 functions by directly inhibiting the enzymatic activity of DGAT-1. This enzyme is

located in the endoplasmic reticulum and plays a crucial role in the terminal step of triglyceride
biosynthesis. By blocking DGAT-1, A-922500 prevents the conversion of diacylglycerol (DAG)
and fatty acyl-CoA into triglycerides (TAG). This leads to a reduction in intracellular triglyceride

accumulation and a decrease in the formation of lipid droplets.
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[ Seed cells in appropriate culture plates)

[ Allow cells to adhere overnight )

Prepare serial dilutions of A-922500
from stock solution in culture medium

Treat cells with A-922500 or vehicle control

Incubate for the desired time period
(e.g., 24-72 hours)

!

Perform downstream assays:
- Triglyceride quantification
- Lipid droplet staining
- Cell viability assay
- Gene expression analysis

Analyze and interpret data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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